Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate

• IUPAC Name: tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate
• InChI: InChI=1S/C18H22N2O2/c1-18(2,3)22-17(21)15(19)12-13-7-9-14(10-8-13)16-6-4-5-11-20-16/h4-11,15H,12,19H2,1-3H3/t15-/m1/s1
• InChI Key: RPQMLESMWFGFGB-OAHLLOKOSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(CC1=CC=C(C=C1)C2=CC=CC=N2)N
• Isomeric SMILES: CC(C)(C)OC(=O)[C@@H](CC1=CC=C(C=C1)C2=CC=CC=N2)N
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate, also known as TAPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug design and development. TAPP is a prodrug of the amino acid tyrosine and has been shown to have promising results in various scientific studies.

Scientific Research Applications

Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate has been extensively studied for its potential applications in drug design and development. It is a prodrug of tyrosine, which is an essential amino acid that plays a vital role in various physiological processes. Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate has been shown to have promising results in the treatment of various diseases, including cancer, diabetes, and neurological disorders. It has been suggested that Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate can be used as a drug delivery system to target specific cells and tissues, making it a promising candidate for targeted drug delivery.

Mechanism of Action

The mechanism of action of Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate involves the conversion of Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate into tyrosine, which is then utilized by the body to produce various neurotransmitters and hormones. Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate has been shown to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that play a vital role in mood regulation, attention, and motivation. Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate has also been shown to have antioxidant properties, which can protect the body from oxidative stress.
Biochemical and Physiological Effects:
Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate has been shown to have various biochemical and physiological effects on the body. It has been suggested that Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate can improve cognitive function, increase energy levels, and enhance mood. Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate has also been shown to have anti-inflammatory properties, which can reduce inflammation and pain in the body. Additionally, Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate has been shown to have neuroprotective effects, which can protect the brain from damage caused by oxidative stress and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate has several advantages for lab experiments. It is a stable compound that can be easily synthesized with high purity levels. Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate is also a prodrug of tyrosine, which is a well-studied amino acid with known physiological effects. However, Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate has some limitations for lab experiments. It is a relatively new compound that is still being studied, and its full range of effects is not yet fully understood. Additionally, Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate has a short half-life, which can make it challenging to study its effects over an extended period.

Future Directions

For the study of Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate include investigating its potential as a drug delivery system and exploring its potential applications in the treatment of various diseases. Overall, Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate is a promising compound with significant potential for scientific research.

Synthesis Methods

The synthesis of Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate involves the reaction of tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate with an acid catalyst. This reaction results in the formation of Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate as a white solid with a high purity level. The synthesis method of Tert-butyl (2R)-2-amino-3-(4-pyridin-2-ylphenyl)propanoate has been optimized to obtain high yields and purity levels, making it a suitable compound for scientific research.